Cas no 113942-32-8 (Imidazo[5,1-d]-1,2,3,5-tetrazine-8-carboxylicacid, 3-(2-chloroethyl)-3,4-dihydro-4-oxo-)

• Product Name: Imidazo[5,1-d]-1,2,3,5-tetrazine-8-carboxylicacid, 3-(2-chloroethyl)-3,4-dihydro-4-oxo-
• CAS No: 113942-32-8
• MF: C₇H₆ClN₅O₃
• MW: 243.607239246368
• CID: 170234
• PubChem ID: 124241
• Update Time: 2025-04-19

Imidazo[5,1-d]-1,2,3,5-tetrazine-8-carboxylicacid, 3-(2-chloroethyl)-3,4-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Imidazo[5,1-d]-1,2,3,5-tetrazine-8-carboxylicacid, 3-(2-chloroethyl)-3,4-dihydro-4-oxo-
• 3-(2-chloroethyl)-4-oxo-3H-imidazo(5,1-d)-1,2,3,5-tetrazine-8-carboxylic acid
• 3-(2-chloroethyl)-4-oxoimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylic acid
• 3-(2-Chloroethyl)-3,4-dihydro-4-oxoimidazo(5,1-a)-1,2,3,5-tetrazine-8-carboxylic acid
• 3-(2-chloroethyl)-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylic acid
• 3-Coitc
• Imidazo(5,1-a)-1,2,3,5-tetrazine-8-carboxylic acid, 3-(2-chloroethyl)-3,4-dihydro-4-oxo-
• NSC382056
• CHEMBL31897
• DTXSID20921243
• SCHEMBL10644355
• NSC-382056
• 113942-32-8

• Inchi： 1S/C7H6ClN5O3/c8-1-2-13-7(16)12-3-9-4(6(14)15)5(12)10-11-13/h3H,1-2H2,(H,14,15)
• InChI Key： FOGTXLLWVRUBDH-UHFFFAOYSA-N
• SMILES： ClCCN1C(N2C=NC(C(=O)O)=C2N=N1)=O

Computed Properties

• Exact Mass: 243.01608
• Monoisotopic Mass: 243.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.94
• Boiling Point: 521.6°Cat760mmHg
• Flash Point: 269.2°C
• Refractive Index: 1.808
• PSA: 100.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazotetrazines